Cas no 189039-64-3 (3,3'-Dibromo-4,4'-biphenol)

3,3'-Dibromo-4,4'-biphenol is a versatile organic compound with significant applications in polymer synthesis and flame retardant formulations. Its unique structure, featuring two bromine atoms on the biphenolic core, contributes to its enhanced thermal stability and flame retardant properties. This compound is highly valued for its ability to improve the fire resistance of various materials without compromising their mechanical properties.
3,3'-Dibromo-4,4'-biphenol structure
3,3'-Dibromo-4,4'-biphenol structure
Product Name:3,3'-Dibromo-4,4'-biphenol
CAS No:189039-64-3
MF:C12H8Br2O2
MW:343.998722076416
MDL:MFCD10566892
CID:115500
PubChem ID:87559907
Update Time:2025-06-24

3,3'-Dibromo-4,4'-biphenol Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-diol,3,3'-dibromo-
    • 3,3'-Dibromo-4,4'-biphenol
    • 3-bromo-4-(2-bromo-4-hydroxyphenyl)phenol
    • 3,3''-DIBROMO-4,4''-BIPHENOL
    • 3,3'-dibromo-4,4'-dihydroxybiphenyl
    • 3,3'-Dibromobiphenyl-4,4'-diol
    • 3,3'-Dibromobiphenyl-4,4'-diol 3,3'-Dibromo-4,4'-dihydroxybiphenyl
    • 3,3''-DIBROMO-4,4''-BIPHENOL,98.0+%(T)
    • 3,3'-DIBROMO-[1,1'-BIPHENYL]-4,4'-DIOL
    • AKOS037645868
    • 3,3'-Dibromo-4,4'-biphenol, >/=98%
    • SCHEMBL5028631
    • 189039-64-3
    • AS-64373
    • D3602
    • T70482
    • 3,3 inverted exclamation marka-Dibromo-4,4 inverted exclamation marka-dihydroxybiphenyl
    • 2-bromo-4-(3-bromo-4-hydroxyphenyl)phenol
    • MFCD10566892
    • CS-0377948
    • 3,3-Dibromo-4,4-biphenol
    • [1,1'-Biphenyl]-4,4'-diol, 3,3'-dibromo-
    • RJGXLSPAKXWJGN-UHFFFAOYSA-N
    • 3,3''-Dibromo-[1,1''-biphenyl]-4,4''-diol
    • MDL： MFCD10566892
    • Inchi： 1S/C12H8Br2O2/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6,15-16H
    • InChI Key： RJGXLSPAKXWJGN-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=CC(=C1)C1C=CC(=C(C=1)Br)O)O

Computed Properties

  • Exact Mass: 341.88900
  • Monoisotopic Mass: 341.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 4.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: No data available
  • Melting Point: 120.0 to 124.0 deg-C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 40.46000
  • LogP: 4.28980
  • Solubility: Not determined
  • Vapor Pressure: No data available

3,3'-Dibromo-4,4'-biphenol Security Information

3,3'-Dibromo-4,4'-biphenol Customs Data

  • HS CODE：2907299090
  • Customs Data：

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

3,3'-Dibromo-4,4'-biphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X70845-200mg
3-bromo-4-(2-bromo-4-hydroxyphenyl)phenol
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D426453-10mg
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 $ 50.00 2022-06-05
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D426453-50mg
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 $ 65.00 2022-06-05
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D426453-100mg
3,3'-Dibromo-4,4'-biphenol
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
CU397-100mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 ￥1478.0 2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D867132-200mg
3,3'-Dibromo-4,4'-biphenol
 189039-64-3 ≥98%
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 ￥513.00 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D867132-1g
3,3'-Dibromo-4,4'-biphenol
 189039-64-3 ≥98%
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 ￥1,537.00 2022-01-12
abcr
AB251689-1 g
3,3'-Dibromo-4,4'-biphenol, 98%; .
 189039-64-3 98%
1g
 €282.30 2023-04-27
abcr
AB251689-5 g
3,3'-Dibromo-4,4'-biphenol, 98%; .
 189039-64-3 98%
5g
 €883.40 2023-04-27

3,3'-Dibromo-4,4'-biphenol Production Method

3,3'-Dibromo-4,4'-biphenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:189039-64-3)3,3'-Dibromo-4,4'-biphenol
Order Number:A1202190
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):156.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:189039-64-3)3,3'-Dibromo-4,4'-biphenol
A1202190
Purity:99%
Quantity:5g
Price ($):156.0
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